Ethyl 2-[benzotriazol-1-ylmethyl-(2-ethoxy-2-oxoethyl)amino]acetate

• IUPAC Name: ethyl 2-[benzotriazol-1-ylmethyl-(2-ethoxy-2-oxoethyl)amino]acetate
• InChI: InChI=1S/C15H20N4O4/c1-3-22-14(20)9-18(10-15(21)23-4-2)11-19-13-8-6-5-7-12(13)16-17-19/h5-8H,3-4,9-11H2,1-2H3
• InChI Key: AIXCUJIMFZZARY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CC(=O)OCC)CN1C2=CC=CC=C2N=N1
• Molecular Formula: C15H20N4O4
• Molecular Weight: 320.34 g/mol

Description

Ethyl 2-[benzotriazol-1-ylmethyl-(2-ethoxy-2-oxoethyl)amino]acetate is a chemical compound that has gained attention in scientific research due to its potential use in various applications. This compound is also known as EBA or EBA-1 and is a member of the benzotriazole family of compounds. EBA has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism Of Action

The mechanism of action of EBA is not fully understood, but it is believed to involve the formation of a covalent bond between the benzotriazole moiety of EBA and the protein of interest. This covalent bond results in the selective labeling of the protein and can be used for imaging and other applications.
Biochemical and Physiological Effects
EBA has been shown to have minimal effects on the biochemical and physiological properties of cells and tissues. Studies have shown that EBA does not affect cell viability or proliferation and does not induce apoptosis or necrosis. EBA has been shown to have low toxicity and is considered a safe compound for use in scientific research.

Advantages And Limitations For Lab Experiments

The advantages of using EBA in lab experiments include its selectivity for protein labeling, its low toxicity, and its potential use in various applications. The limitations of using EBA include its high cost, the need for specialized equipment for imaging, and the limited availability of the compound.

Future Directions

For the use of EBA in scientific research include the development of new methods for its synthesis and the investigation of its potential use in other applications.

Synthesis Methods

EBA can be synthesized using different methods, including the reaction of ethyl 2-bromoacetate with 1-(benzotriazol-1-ylmethyl)-2-ethoxy-2-oxoethylamine in the presence of a base. Another method involves the reaction of ethyl 2-bromoacetate with 1-(benzotriazol-1-ylmethyl)-2-ethoxyethylamine in the presence of a base and a coupling agent.

Scientific Research Applications

EBA has been studied for its potential use in various scientific research applications, including as a fluorescent probe for protein labeling and imaging. EBA has been shown to selectively label proteins and can be used for live-cell imaging. EBA has also been studied for its use as a crosslinking agent in the synthesis of hydrogels and as a photoinitiator for polymerization reactions.